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Compound of Interest

Compound Name: AZD2858

Cat. No.: B15541572 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
AZD2858 is a potent and selective inhibitor of Glycogen Synthase Kinase 3 (GSK-3), with IC50

values of 0.9 nM and 5 nM for GSK-3α and GSK-3β, respectively.[1][2] Its primary mechanism

of action is the inhibition of GSK-3, which leads to the activation of the canonical Wnt/β-catenin

signaling pathway.[1][3] This pathway is integral to numerous cellular processes, including cell

proliferation, differentiation, and bone formation.[4] By inhibiting GSK-3, AZD2858 prevents the

degradation of β-catenin, allowing it to accumulate, translocate to the nucleus, and activate

target gene expression.[4] These characteristics make AZD2858 a valuable tool for research in

areas such as bone biology and oncology.[5][6]

This document provides detailed protocols for the preparation of AZD2858 stock solutions for

use in cell culture experiments, ensuring reproducible and reliable results.
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Property Value References

Molecular Weight 453.52 g/mol [5]

Formula C21H23N7O3S [5]

CAS Number 486424-20-8 [5]

Solubility

DMSO ≥11.35 mg/mL [5]

Water Insoluble [4][5]

Ethanol Insoluble [4][5]

DMF 10 mg/mL [7]

DMF:PBS (pH 7.2) (1:5) 0.1 mg/mL [7]

In Vitro Activity
Assay Type Target IC50 References

Biochemical Assay GSK-3α 0.9 nM [1][2]

Biochemical Assay GSK-3β 5 nM [1][2]

Cell-based Assay Tau phosphorylation 76 nM [7]

Cell-based Assay

β-catenin stabilization

(rat mesenchymal

stem cells)

EC50 = 234 nM [7]

Experimental Protocols
Materials

AZD2858 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes
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Calibrated pipettes and sterile tips

Vortex mixer

Ultrasonic bath (optional)

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol 1: Preparation of a High-Concentration
AZD2858 Stock Solution
This protocol describes the preparation of a 10 mM AZD2858 stock solution in DMSO.

Equilibrate AZD2858 Powder: Allow the vial containing the AZD2858 powder to reach room

temperature before opening to prevent condensation.

Weighing the Compound: In a sterile microcentrifuge tube, accurately weigh the desired

amount of AZD2858 powder.

Solvent Addition: Add the appropriate volume of anhydrous DMSO to achieve a 10 mM stock

solution. For example, to prepare a 10 mM stock solution from 1 mg of AZD2858 (MW:

453.52), add 220.5 µL of DMSO.[2]

Dissolution: Vortex the solution thoroughly to dissolve the compound. If necessary, use an

ultrasonic bath for a few minutes to ensure complete dissolution.[1] Gentle warming can also

aid dissolution, but prolonged heating should be avoided to prevent compound degradation.

[1]

Aliquoting and Storage: Aliquot the stock solution into single-use, tightly sealed, and light-

protected tubes to avoid repeated freeze-thaw cycles.[1][8] Store the aliquots at -20°C for up

to six months or at -80°C for long-term storage (up to one year).[1][2]

Protocol 2: Preparation of Working Solutions for Cell
Culture
Due to the poor aqueous solubility of AZD2858, direct dilution of the high-concentration DMSO

stock into cell culture medium can cause precipitation.[4] A serial dilution strategy is
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recommended to minimize this issue.

Pre-warm Medium: Pre-warm the required volume of complete cell culture medium to 37°C.

[4]

Intermediate Dilution: Prepare an intermediate dilution of the AZD2858 stock solution in the

pre-warmed medium. For example, to achieve a final concentration of 1 µM from a 10 mM

stock, first prepare a 100 µM intermediate solution by adding 2 µL of the 10 mM stock to 198

µL of medium. Mix gently by pipetting.[4]

Final Dilution: Add the required volume of the intermediate solution to your final cell culture

volume. For instance, add 10 µL of the 100 µM intermediate solution to 1 mL of medium in

your culture plate to get a final concentration of 1 µM.[4]

Mixing: Gently swirl the culture plate to ensure even distribution of the compound.[4]

Solvent Concentration: Ensure the final concentration of DMSO in the cell culture medium is

kept low (typically below 0.5%) to minimize solvent-induced toxicity.[1]
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Caption: AZD2858 inhibits GSK-3, preventing β-catenin degradation.
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Experimental Workflow

Stock Solution Preparation Workflow

1. Equilibrate AZD2858
powder to room temperature

2. Weigh desired amount
of AZD2858 powder

3. Add anhydrous DMSO
to the desired concentration

4. Vortex thoroughly
(ultrasonicate if needed)

5. Aliquot into single-use tubes

6. Store at -20°C (short-term)
or -80°C (long-term)

Click to download full resolution via product page

Caption: Workflow for preparing AZD2858 stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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